Cas no 2229178-55-4 (2-methyl-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-amine)

• Product Name: 2-methyl-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-amine
• CAS No: 2229178-55-4
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 6376632
• PubChem ID: 165707603
• Update Time: 2025-10-31

2-methyl-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-amine
• 2229178-55-4
• EN300-1757261
• 2-methyl-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-amine

• Inchi： 1S/C11H17N3S/c1-8-9(4-5-11(2,3)12)14-6-7-15-10(14)13-8/h6-7H,4-5,12H2,1-3H3
• InChI Key： GXPWRHFFPBWIIY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CCC(C)(C)N

Computed Properties

• Exact Mass: 223.11431873g/mol
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-methyl-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-amine

Introduction to 2-methyl-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-amine (CAS No. 2229178-55-4)

2-methyl-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-amine, identified by its CAS number 2229178-55-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of heterocyclic scaffolds, specifically an imidazo[2,1-b][1,3]thiazole moiety linked to a butanamidine backbone, which has garnered attention due to its structural complexity and potential biological activity.

The structural motif of 6-methylimidazo[2,1-b][1,3]thiazole is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. Its incorporation into the butanamidine scaffold in this compound suggests a rationale for exploring its pharmacological properties. The methyl group at the 6-position of the imidazo[2,1-b][1,3]thiazole ring may influence the electronic properties and binding interactions of the molecule, making it a key feature to investigate.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacophoric elements to enhance target specificity and efficacy. The combination of an imidazo[2,1-b][1,3]thiazole ring with a butanamidine moiety in 2-methyl-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-amine positions it as a candidate for further exploration in therapeutic applications. Such hybrid structures have shown promise in modulating various biological pathways, including inflammatory responses and enzymatic activities.

One of the most compelling aspects of this compound is its potential role in modulating immune-related pathways. The imidazo[2,1-b][1,3]thiazole scaffold is known to interact with immune receptors such as Toll-like receptors (TLRs), which play a crucial role in innate immunity. By incorporating this scaffold into the molecular framework of butanamidine, the compound may exhibit immunomodulatory effects. Preliminary studies have suggested that derivatives of imidazo[2,1-b][1,3]thiazole can influence cytokine production and immune cell activation, making them attractive candidates for therapeutic development.

The butanamidine portion of the molecule provides another layer of biological relevance. Butanamidine derivatives are well-known for their antimicrobial and anti-inflammatory properties. They often act by inhibiting proteases and other enzymes involved in pathogenic processes. The presence of this moiety alongside the imidazo[2,1-b][1,3]thiazole ring in CAS No. 2229178-55-4 suggests that this compound may exhibit dual functionality—targeting both immune pathways and enzymatic processes.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 2-methyl-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-amine. Molecular docking studies have been instrumental in predicting potential binding interactions with biological targets such as kinases and proteases. These virtual screening approaches have identified several promising candidates for further experimental validation. The structural features of this compound make it an interesting candidate for such studies.

The synthesis of CAS No. 2229178-55-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazo[2,1-b][1,3]thiazole ring and its subsequent coupling with the butanamidine moiety. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in building these intricate molecular frameworks.

Evaluation of the pharmacokinetic properties of CAS No. 2229178-55-4 is essential for determining its suitability as a drug candidate. Parameters such as solubility, stability, metabolic degradation pathways, and bioavailability need to be carefully assessed. These studies often involve in vitro assays using cell cultures and animal models to provide insights into how the compound behaves within biological systems.

The potential therapeutic applications of CAS No. 2229178-55-4 are broad and warrant further investigation. Given its structural features and predicted biological activities, it could be explored for its efficacy in treating inflammatory diseases or infectious conditions where immune modulation is key. Additionally, its interaction with enzymes may open avenues for applications in oncology or neurodegenerative disorders where enzyme inhibition plays a critical role.

In conclusion,CAS No. 2229178-55-4, identified as 2-methyl-4-{6-methylimidazo[2, 1-b][ 13 ]thiazol -5 -yl}butan -2 -amine, represents a promising lead in pharmaceutical research due to its unique structural composition and potential biological activities. Its combination of an imidazo[2, 1-b] [13 ]thiazole scaffold with a butanamidine moiety positions it as a candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its pharmacological properties,CAS No. 2229178 -55 -4 holds significant promise for contributing to advancements in medicine.